Cas no 820972-02-9 (BENZENEACETIC ACID, 3-BROMO-5-FLUORO-, ETHYL ESTER)
820972-02-9 structure
Product Name:BENZENEACETIC ACID, 3-BROMO-5-FLUORO-, ETHYL ESTER
CAS No:820972-02-9
MF:C10H10BrFO2
MW:261.087605953217
CID:3370190
PubChem ID:67055402
Update Time:2025-04-21
BENZENEACETIC ACID, 3-BROMO-5-FLUORO-, ETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- BENZENEACETIC ACID, 3-BROMO-5-FLUORO-, ETHYL ESTER
- ethyl 2-(3-bromo-5-fluorophenyl)acetate
- ethyl 3-bromo-5-fluorophenylacetate
- 820972-02-9
- LOWMDJRIRJJIMD-UHFFFAOYSA-N
- DA-02607
- C91633
- SCHEMBL1500686
-
- Inchi: 1S/C10H10BrFO2/c1-2-14-10(13)5-7-3-8(11)6-9(12)4-7/h3-4,6H,2,5H2,1H3
- InChI Key: LOWMDJRIRJJIMD-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(=C1)CC(=O)OCC)F
Computed Properties
- Exact Mass: 259.98482Da
- Monoisotopic Mass: 259.98482Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
BENZENEACETIC ACID, 3-BROMO-5-FLUORO-, ETHYL ESTER Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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